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Compound of Interest

Compound Name: 3-Acetamidophthalic Anhydride

Cat. No.: B045802

Introduction

3-Acetamidophthalic anhydride is a derivative of phthalic anhydride, distinguished by an
acetamido group at the 3-position of the aromatic ring.[1] This modification significantly
influences the molecule's electronic properties and chemical reactivity, making it a valuable and
versatile intermediate in synthetic organic chemistry.[1][2] Its primary significance lies in its role
as a key building block in the synthesis of active pharmaceutical ingredients (APIs), most
notably Apremilast, a phosphodiesterase 4 (PDE4) inhibitor.[2][3] This guide provides an in-
depth overview of its molecular structure, physicochemical properties, synthesis protocols, and
key applications for professionals in research and drug development.

Molecular and Structural Formula

The core structure of 3-acetamidophthalic anhydride consists of a phthalic anhydride fused
ring system with an N-acetylated amino group substituent. The electron-withdrawing nature of
the acetamido group enhances the electrophilicity of the anhydride's carbonyl carbons, making
them more susceptible to nucleophilic attack, a critical feature for its synthetic utility.[1][2]

Table 1: Molecular and Structural Identifiers
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Identifier Value
Molecular Formula C10H7NO4[3][4][5][6]
Molecular Weight 205.17 g/mol [3][4][5][6]
N-(1,3-dioxo-1,3-dihydro-2-benzofuran-4-
IUPAC Name
yl)acetamide[5][6][7]
CAS Number 6296-53-3[1][3][4]

| SMILES | CC(=0)NC1=CC=CC2=C1C(=0)0C2=0[3][5][6] |

Physicochemical Properties

3-Acetamidophthalic anhydride is typically a white to off-white crystalline solid.[4][8] It is
sensitive to moisture, which can cause hydrolysis to the corresponding dicarboxylic acid.[2][4]

Table 2: Quantitative Physicochemical Data

Property Value

Physical State Solid, Crystalline Powder[4][6][8]
Appearance White to Orange to Green powder/crystal[8][9]
Melting Point 184 - 188 °C[4][6][9]

Solubility Slightly soluble in water (1.2 g/L at 25 °C)[1]
Density 1.512 + 0.06 g/cm3[1]

| Purity | 298.0% (GC, T)[4][6] |

Synthesis and Experimental Protocols

The most common and well-documented synthesis of 3-acetamidophthalic anhydride begins
with 3-nitrophthalic acid. The process involves a two-step sequence: reduction of the nitro
group followed by acetylation and cyclization.[2]
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Caption: General synthesis workflow for 3-Acetamidophthalic anhydride.
Detailed Experimental Protocol:

This protocol is adapted from established methodologies for the conversion of 3-aminophthalic
acid to 3-acetamidophthalic anhydride.[2][10][11]

e Reaction Setup: In a suitable reaction vessel, charge 3-aminophthalic acid (1 part by weight)
and acetic anhydride (3 parts by weight).[10]

o Heating and Dissolution: Heat the mixture with constant stirring to approximately 120 °C.
Continue heating until the solid is completely dissolved and the solution is clear.[10]

o Reaction Completion: Maintain the temperature to allow the reaction (acetylation of the
amino group and dehydration to form the anhydride ring) to proceed to completion.[10]

o Crystallization: Once the reaction is complete, cool the system to a temperature between 0
°C and 5 °C to induce crystallization of the product.[10]
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« Isolation and Purification: Collect the crystalline solid by filtration. Wash the filter cake with a
non-polar solvent such as ether (2 x 1 part by volume) to remove residual acetic anhydride

and other impurities.[10]

e Drying: Dry the purified product under vacuum to yield 3-acetamidophthalic anhydride.[10]

Chemical Reactivity and Key Applications

The reactivity of 3-acetamidophthalic anhydride is dominated by the electrophilic nature of its
carbonyl carbons, making it an excellent substrate for nucleophilic acyl substitution reactions.
[12]

Reaction with Amines:

The most significant reaction is its condensation with primary amines. This proceeds via a two-
step mechanism involving a nucleophilic attack to open the anhydride ring, forming a
phthalamic acid intermediate, which then undergoes intramolecular cyclization upon heating to
form a stable N-substituted phthalimide.[2]

Reaction Mechanism

3-Acetamidophthalic /"—_——_".-. _______ RN Intermediate ,’/ Cyclization ™ N-Substituted
Anhydride + R-NHz [ . _NucleophilicAttack 7= onnalamic Acid) [ . (Dehydration) /> [ERAERIE NGRS

Click to download full resolution via product page

Caption: Reaction mechanism of 3-Acetamidophthalic anhydride with a primary amine.

Primary Application: Synthesis of Apremilast

3-Acetamidophthalic anhydride is an essential precursor in the industrial synthesis of
Apremilast, a small molecule inhibitor of phosphodiesterase 4 (PDE4) used to treat
inflammatory conditions like psoriatic arthritis.[2] The synthesis involves the condensation of 3-
acetamidophthalic anhydride with the chiral amine (S)-2-(3-ethoxy-4-methoxyphenyl)-1-
(methylsulphonyl)eth-2-ylamine.[2]
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Other Applications:

Beyond its role in Apremilast synthesis, 3-acetamidophthalic anhydride serves as an
intermediate in the production of:

e Agrochemicals: Utilized in the development of certain herbicides and pesticides.[1]

o Polymers: Can be used to synthesize polyamide resins and other polymers, where its
anhydride functionality is key for forming cross-linked structures.[1]

o Other Pharmaceuticals: Employed in the synthesis of various heterocyclic compounds and
other bioactive molecules.[1][2]
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Caption: Logical relationship of 3-Acetamidophthalic anhydride to Apremilast's therapeutic
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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